Cas no 528-46-1 (Benzeneacetic acid,2-carboxy-a-oxo-)

Benzeneacetic acid,2-carboxy-a-oxo- Properties

Names and Identifiers

• Benzeneacetic acid,2-carboxy-a-oxo-
• 2-(CARBOXYCARBONYL)BENZOIC ACID
• phthalonic acid
• 2-oxalobenzoic acid
• AKOS000321457
• CS-0322976
• D85948
• FT-0657455
• 528-46-1
• 2-Carboxy-alpha-oxobenzeneacetic acid
• NS00067095
• MFCD00090830
• 2-(carboxycarbonyl)benzoicacid
• 2-oxalo-benzoic acid
• CHEMBL300586
• WS-01222
• Phthalonsaure
• BDBM50102181
• SCHEMBL240838
• BB 0241847
• A829278
• DTXSID10200776
• SY276744
• 2-Oxalyl-benzoic acid
• STK505512
• DTXCID40123267
• +Expand

• MDL： MFCD00090830
• InChIKey： LFLOMAIEONDOLV-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H6O5/c10-7(9(13)14)5-3-1-2-4-6(5)8(11)12/h1-4H,(H,11,12)(H,13,14)
• SMILES： C1=CC=C(C(=C1)C(=O)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 194.02200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 194.021523
• Heavy Atom Count: 14
• Complexity: 270
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 91.7

Experimental Properties

• LogP: 0.65210
• PSA: 91.67000
• Refractive Index: 1.4717 (estimate)
• Boiling Point: 290.57°C (rough estimate)
• Flash Point: 213.6°C
• Density: 1.4178 (rough estimate)

Benzeneacetic acid,2-carboxy-a-oxo- Security Information

• HazardClass：IRRITANT

Benzeneacetic acid,2-carboxy-a-oxo- Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%